N-(4-chlorophenyl)-2-(1,3-dioxoisoindol-2-yl)oxyacetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(1,3-dioxoisoindol-2-yl)oxyacetamide
• InChI: InChI=1S/C16H11ClN2O4/c17-10-5-7-11(8-6-10)18-14(20)9-23-19-15(21)12-3-1-2-4-13(12)16(19)22/h1-8H,9H2,(H,18,20)
• InChI Key: DOZYNHHGEWOJMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)OCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2O4
• Molecular Weight: 330.72 g/mol

Description

N-(4-chlorophenyl)-2-(1,3-dioxoisoindol-2-yl)oxyacetamide, also known as Compound A, is a synthetic compound that has gained attention due to its potential therapeutic applications. It is a small molecule inhibitor that has been shown to have anticancer and anti-inflammatory properties.

Scientific Research Applications

Potential Pesticide Applications

Research on derivatives of N-(4-chlorophenyl)-2-(1,3-dioxoisoindol-2-yl)oxyacetamide, specifically N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide derivatives, has explored their potential as pesticides. New powder diffraction data for these compounds have been characterized, providing insights into their structural properties which are crucial for their application in pest control (Olszewska, Tarasiuk, & Pikus, 2009). Furthermore, derivatives of N-aryl-2,4-dichlorophenoxyacetamide have been studied for their pesticide potential, with new X-ray powder diffraction data offering a deeper understanding of their structural attributes, which could inform their development as effective pesticides (Olszewska, Pikus, & Tarasiuk, 2008).

Antimicrobial and Antibacterial Properties

A series of N-aryl acetamide derivatives, including those related to N-(4-chlorophenyl)-2-(1,3-dioxoisoindol-2-yl)oxyacetamide, have demonstrated promising antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents to combat pathogenic microorganisms (Debnath & Ganguly, 2015).

Herbicide Efficacy and Environmental Impact

Investigations into the degradation of chlorophenoxy herbicides, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), highlight the environmental persistence and potential toxicological impact of these compounds. Research has focused on methods to achieve complete mineralization and mitigate their presence in aquatic environments, underscoring the importance of understanding the environmental fate of such herbicides (Jaafarzadeh, Ghanbari, & Zahedi, 2018). Additionally, the oxidative stress mechanism has been proposed as a possible pathway for the toxicity of chlorophenoxy herbicides, providing insight into the molecular impact of these compounds on non-target organisms (Bongiovanni, Konjuh, Pochettino, & Ferri, 2012).